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Compound of Interest

Compound Name: Oligopeptide-74

Cat. No.: B12377039

A notable gap in publicly available scientific literature exists regarding placebo-controlled
animal studies specifically validating the efficacy of Oligopeptide-74. While this synthetic
peptide is increasingly utilized in cosmetic formulations for its purported anti-aging and hair
growth-promoting properties, rigorous preclinical data from in vivo animal models remains
largely unpublished. This guide, therefore, aims to provide researchers, scientists, and drug
development professionals with a framework for evaluating such a compound. It will present
the claimed mechanisms of action for Oligopeptide-74, outline standard experimental
protocols for assessing hair growth and anti-aging effects in animal models, and provide
representative data from studies on analogous peptides.

Claimed Mechanism of Action

Oligopeptide-74 is suggested to exert its biological effects through distinct pathways in the
skin and hair follicles. For its anti-aging effects, it is purported to stimulate the production of key
extracellular matrix proteins. In the context of hair growth, it is claimed to counteract the effects
of dihydrotestosterone (DHT), a key hormone implicated in androgenetic alopecia.[1]

Anti-Aging Signaling Pathway

The proposed mechanism for the anti-aging effects of Oligopeptide-74 involves the stimulation
of collagen synthesis, which enhances the skin's structural integrity and elasticity.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oligopeptide-74-against-a-placebo-in-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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